3-chloro-2-methyl-N-(pyridin-3-ylmethyl)benzenesulfonamide
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Description
3-Chloro-2-methyl-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide is an organic compound that belongs to the class of sulfonamides. Sulfonamides are known for their diverse applications in medicinal chemistry, particularly as antibiotics and enzyme inhibitors. This compound features a benzene ring substituted with a chlorine atom, a methyl group, and a sulfonamide group, which is further connected to a pyridine ring via a methylene bridge.
Properties
Molecular Formula |
C13H13ClN2O2S |
|---|---|
Molecular Weight |
296.77 g/mol |
IUPAC Name |
3-chloro-2-methyl-N-(pyridin-3-ylmethyl)benzenesulfonamide |
InChI |
InChI=1S/C13H13ClN2O2S/c1-10-12(14)5-2-6-13(10)19(17,18)16-9-11-4-3-7-15-8-11/h2-8,16H,9H2,1H3 |
InChI Key |
FZGGPNLUJDKWFU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC=C1Cl)S(=O)(=O)NCC2=CN=CC=C2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-chloro-2-methyl-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide typically involves multiple steps, starting with the chlorination of 2-methylbenzenesulfonamide. The chlorinated intermediate is then subjected to a nucleophilic substitution reaction with pyridine-3-methanol under basic conditions to form the final product. Common reagents used in these reactions include thionyl chloride for chlorination and sodium hydride for the nucleophilic substitution.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
3-Chloro-2-methyl-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide can undergo various chemical reactions, including:
Oxidation: The methyl group can be oxidized to a carboxylic acid under strong oxidizing conditions.
Reduction: The sulfonamide group can be reduced to a sulfinamide or thiol under reducing conditions.
Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.
Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).
Substitution: Sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in aprotic solvents like dimethylformamide (DMF).
Major Products
Oxidation: 3-Chloro-2-carboxy-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide.
Reduction: 3-Chloro-2-methyl-N-[(pyridin-3-yl)methyl]benzene-1-sulfinamide.
Substitution: 3-Amino-2-methyl-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide.
Scientific Research Applications
3-Chloro-2-methyl-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of new pharmaceuticals.
Biology: Investigated for its potential as an enzyme inhibitor, particularly targeting enzymes involved in metabolic pathways.
Medicine: Explored for its antibacterial and antifungal properties, making it a candidate for new antimicrobial agents.
Industry: Utilized in the development of specialty chemicals and materials, including polymers and coatings.
Mechanism of Action
The mechanism of action of 3-chloro-2-methyl-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide involves its interaction with specific molecular targets, such as enzymes. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to bind to the active site of enzymes and inhibit their activity. This inhibition can disrupt essential biochemical pathways, leading to the desired therapeutic effects.
Comparison with Similar Compounds
Similar Compounds
- 4-Chloro-2-methyl-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide
- 3-Chloro-4-methyl-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide
- 3-Chloro-2-methyl-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide
Uniqueness
3-Chloro-2-methyl-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide is unique due to its specific substitution pattern, which can influence its binding affinity and selectivity towards certain enzymes. The presence of the chlorine atom and the pyridine ring can enhance its lipophilicity and ability to penetrate biological membranes, making it a valuable compound in drug discovery and development.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
